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Compound of Interest

Compound Name:
Diethyl 1-Methylimidazole-4,5-

dicarboxylate

Cat. No.: B179992 Get Quote

An In-depth Technical Guide to Diethyl 1-Methylimidazole-4,5-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of Diethyl 1-Methylimidazole-4,5-dicarboxylate, a heterocyclic compound of

interest in medicinal chemistry and materials science.

Molecular Structure and Properties
Diethyl 1-Methylimidazole-4,5-dicarboxylate is a substituted imidazole derivative with two

ethyl ester groups at positions 4 and 5 of the imidazole ring and a methyl group at the 1-

position. Its chemical structure and key properties are summarized below.

Table 1: Physicochemical Properties of Diethyl 1-Methylimidazole-4,5-dicarboxylate

Property Value Source

Molecular Formula C₁₀H₁₄N₂O₄ [1]

Molecular Weight 226.23 g/mol

CAS Number 1210-92-0
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Note: Experimentally determined values for properties such as melting point, boiling point, and

density for this specific compound are not consistently available in the public domain.

Researchers should verify these properties through experimental analysis.

Molecular Structure Visualization
The two-dimensional structure of Diethyl 1-Methylimidazole-4,5-dicarboxylate is depicted

below, illustrating the arrangement of its constituent atoms and functional groups.

Caption: Molecular structure of Diethyl 1-Methylimidazole-4,5-dicarboxylate.

Experimental Protocols
Detailed experimental protocols for the synthesis of Diethyl 1-Methylimidazole-4,5-
dicarboxylate are not readily available in peer-reviewed literature. However, a general

synthetic approach can be inferred from the preparation of analogous imidazole dicarboxylates.

A plausible synthetic pathway would involve the esterification of 1-methylimidazole-4,5-

dicarboxylic acid.

General Synthetic Workflow (Hypothetical)

The following diagram outlines a potential workflow for the synthesis of Diethyl 1-
Methylimidazole-4,5-dicarboxylate, starting from the corresponding dicarboxylic acid.
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Caption: Hypothetical workflow for the synthesis of the target compound.

Note to Researchers: This proposed synthesis is based on standard organic chemistry

principles. The actual reaction conditions, including temperature, reaction time, and purification

methods, would require experimental optimization. It is imperative to conduct a thorough

literature search for any updated synthetic procedures and to perform all experimental work

with appropriate safety precautions in a certified laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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